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Compound of Interest

Compound Name: 2-Bromo-3-fluoroaniline

Cat. No.: B056032

Technical Guide: 2-Bromo-3-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-Bromo-3-fluoroaniline, a
halogenated aniline derivative of significant interest in medicinal chemistry and organic
synthesis. Its unique substitution pattern influences its reactivity and makes it a valuable
building block for the synthesis of complex molecules, particularly in the development of novel
pharmaceutical agents and agrochemicals.

Core Chemical Properties

The fundamental chemical identifiers for 2-Bromo-3-fluoroaniline are its molecular formula
and molecular weight, which are crucial for stoichiometric calculations in synthesis and for
characterization.
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Property Value

Molecular Formula CeHsBrFN

Molecular Weight 190.01 g/mol [1][2][3][4][5]
CAS Number 111721-75-6[1][3]

Off-white crystalline solid or light yellow liquid[1]
[61[7]

Physical Form

Density 1.67 g/mL[1]

Melting Point 32-34 °C[7]

Boiling Point 229.8+20.0 °C (Predicted)[7]
SMILES Nclccec(F)c1Br[2]

Synthesis Overview

The synthesis of 2-Bromo-3-fluoroaniline often involves a multi-step process that requires
careful control of reaction conditions to achieve high purity and yield. A common synthetic route
starts with the reduction of 2-bromo-3-fluoronitrobenzene.[6] This transformation is a critical
step where the nitro group is converted to an amine, yielding the final product. The presence of
both bromine and fluorine atoms on the aromatic ring imparts unique electronic properties that
influence its reactivity in subsequent chemical transformations.[6] Another described method
involves the reaction of aniline with bromine and sodium hydroxide.[3]

Applications in Research and Development

2-Bromo-3-fluoroaniline serves as a key intermediate in the synthesis of a variety of target
molecules. The presence of three distinct functional groups—the amine, the bromine, and the
fluorine—on the benzene ring allows for selective chemical modifications. This versatility
makes it a valuable precursor for creating libraries of compounds for drug discovery programs
and for the development of new agrochemicals.[6] While it has shown potential in preclinical
cancer studies, its development has been challenged by toxicity concerns.[3] Mechanistic
studies suggest that it may exert its effects by reacting with DNA.[3]
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Chemical Identification Workflow

The following diagram illustrates the logical flow for the identification and characterization of 2-

Bromo-3-fluoroaniline based on its fundamental chemical properties.

Molecular Formula Calculates to Molecular Weight

.. Determines
= _3- e
2-Bromo-3-fluoroaniline CeHsBIEN 190.01 g/mol

Click to download full resolution via product page

Caption: Logical relationship of 2-Bromo-3-fluoroaniline's identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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